Cas no 3579-02-0 (Acetamide,N-[(2,3-dihydro-3-oxo-5-isoxazolyl)methyl]-)

• Product Name: Acetamide,N-[(2,3-dihydro-3-oxo-5-isoxazolyl)methyl]-
• CAS No: 3579-02-0
• MF: C₆H₈N₂O₃
• MW: 156.139321327209
• CID: 296011
• PubChem ID: 45099133
• Update Time: 2025-04-19

Acetamide,N-[(2,3-dihydro-3-oxo-5-isoxazolyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[(2,3-dihydro-3-oxo-5-isoxazolyl)methyl]-
• Acetamide,N-[(3-hydroxy-5-isoxazolyl)methyl]- (7CI,8CI)
• N-((3-oxo-2,3-dihydroisoxazol-5-yl)methyl)acetamide
• 3579-02-0

• Inchi： 1S/C6H8N2O3/c1-4(9)7-3-5-2-6(10)8-11-5/h2H,3H2,1H3,(H,7,9)(H,8,10)
• InChI Key： HJSJUDGUMXEMAX-UHFFFAOYSA-N
• SMILES： O1C(=CC(N1)=O)CNC(C)=O

Computed Properties

• Exact Mass: 156.05354
• Monoisotopic Mass: 156.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4A^2
• XLogP3: -1.2

Experimental Properties

• PSA: 67.43